1-(2-Methoxyphenyl)-4-methyl-1H-pyrazol-5-amine

• IUPAC Name: 2-(2-methoxyphenyl)-4-methylpyrazol-3-amine
• InChI: InChI=1S/C11H13N3O/c1-8-7-13-14(11(8)12)9-5-3-4-6-10(9)15-2/h3-7H,12H2,1-2H3
• InChI Key: FLHCTUJDGPDKIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1)C2=CC=CC=C2OC)N
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves reactions such as cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using spectroscopic techniques such as XRD, FT-IR, FT-Ra, and NMR. Theoretical calculations are often performed using the DFT method with the B3LYP functional and the 6–311++G(d,p) basis set.

Chemical Reactions Analysis

There is limited information available on the specific chemical reactions involving 1-(2-Methoxyphenyl)-4-methyl-1H-pyrazol-5-amine.

Scientific Research Applications

Neuropharmacology and Serotonin Receptors

• 1-(2-Methoxyphenyl)piperazine (1-Me-2-MeOPP) is a piperazine derivative that interacts with serotonin receptors. .

Antimicrobial Activity

• Some studies have explored the antimicrobial potential of 1-Me-2-MeOPP. .

Anticancer Properties

• Piperazines, including 1-Me-2-MeOPP, have been evaluated for their antitumor effects. .

Forensic and Toxicological Analysis

• .

Future Directions

Future research could focus on further elucidating the properties and potential applications of 1-(2-Methoxyphenyl)-4-methyl-1H-pyrazol-5-amine. For example, advances in the design and synthesis of radiopharmaceuticals could potentially be applied to this compound. Additionally, the development of new synthetic strategies could optimize the chemistry and radiolabeling of similar compounds.

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with alpha1-adrenergic receptors . Alpha1-adrenergic receptors are a class of G-protein-coupled receptors (GPCRs) that play a crucial role in the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate .

Mode of Action

Compounds with similar structures have been shown to interact with their targets, leading to various cellular responses . For instance, some compounds can inhibit the activity of certain enzymes, leading to changes in cellular processes .

Biochemical Pathways

Similar compounds have been shown to affect various biochemical pathways, including those involved in glutathione metabolism .

Pharmacokinetics

Similar compounds have been shown to exhibit acceptable pharmacokinetic profiles, suggesting potential bioavailability .

Result of Action

Similar compounds have been shown to induce various cellular responses, including the production of reactive oxygen species and apoptosis .

Action Environment

It is known that environmental factors such as solvent type can significantly influence the outcome of reactions involving similar compounds .